![molecular formula C7H12ClNO2 B6163004 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid hydrochloride CAS No. 2096992-16-2](/img/no-structure.png)
2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid hydrochloride
Overview
Description
“2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid hydrochloride” is a chemical compound with the molecular formula C7H12ClNO2 . It is related to other compounds such as “methyl 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate hydrochloride” and "(S)-2-Amino-2-(bicyclo[1.1.1]pentan-1-yl)acetic acid hydrochloride" .
Molecular Structure Analysis
The molecular structure of “2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid hydrochloride” is characterized by a bicyclic pentane ring attached to an acetic acid group via an amine linkage . The InChI code for this compound is1S/C7H11NO2.ClH/c8-5(6(9)10)7-1-4(2-7)3-7;/h4-5H,1-3,8H2,(H,9,10);1H/t4?,5-,7?;/m1./s1 .
Scientific Research Applications
- Building Block for Bicyclo[1.1.1]pentane Derivatives : The synthesis of 3-(pyrazin-2-yl)bicyclo[1.1.1]pentane-1-carboxylic acid provides a valuable building block in medicinal chemistry. Researchers use it to construct more complex molecules with potential therapeutic applications .
- Molecular Rods and Rotors : Bicyclo[1.1.1]pentane derivatives, including our compound, have been investigated as molecular rods and rotors. Their unique three-dimensional structure makes them interesting candidates for designing functional materials .
- Metal-Free Homolytic Aromatic Alkylation : The compound’s structure allows for metal-free homolytic aromatic alkylation reactions. This synthetic protocol enables efficient access to diverse molecules with potential applications in organic synthesis .
Medicinal Chemistry and Drug Development
Materials Science
Chemical Synthesis
Mechanism of Action
Target of Action
The primary targets of 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid hydrochloride are currently unknown
Action Environment
Environmental factors can greatly influence the action, efficacy, and stability of 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid hydrochloride . Factors such as temperature, pH, and the presence of other molecules can affect how the compound interacts with its targets and carries out its functions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid hydrochloride involves the reaction of bicyclo[1.1.1]pentane with ethylene oxide to form 3-(oxiran-2-yl)bicyclo[1.1.1]pentane, which is then reacted with ammonia to form 3-aminobicyclo[1.1.1]pentane. This compound is then reacted with chloroacetic acid to form 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid, which is then converted to the hydrochloride salt by reaction with hydrochloric acid." "Starting Materials": ["Bicyclo[1.1.1]pentane", "Ethylene oxide", "Ammonia", "Chloroacetic acid", "Hydrochloric acid"] "Reaction": [ { "Reactants": ["Bicyclo[1.1.1]pentane", "Ethylene oxide"], "Conditions": "Room temperature, in the presence of a Lewis acid catalyst", "Products": "3-(oxiran-2-yl)bicyclo[1.1.1]pentane" }, { "Reactants": ["3-(oxiran-2-yl)bicyclo[1.1.1]pentane", "Ammonia"], "Conditions": "Heating under pressure", "Products": "3-aminobicyclo[1.1.1]pentane" }, { "Reactants": ["3-aminobicyclo[1.1.1]pentane", "Chloroacetic acid"], "Conditions": "Heating in a solvent such as ethanol", "Products": "2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid" }, { "Reactants": ["2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid", "Hydrochloric acid"], "Conditions": "Heating in a solvent such as ethanol", "Products": "2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid hydrochloride" } ] | |
CAS RN |
2096992-16-2 |
Product Name |
2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid hydrochloride |
Molecular Formula |
C7H12ClNO2 |
Molecular Weight |
177.6 |
Purity |
95 |
Origin of Product |
United States |
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